Cas no 2361703-70-8 (N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide)

• Product Name: N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide
• CAS No: 2361703-70-8
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 5778901
• PubChem ID: 145903727
• Update Time: 2025-07-09

N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide
• Z3588274307
• N-ethyl-N-{2-oxo-2-[6-(propan-2-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]ethyl}prop-2-enamide
• 2361703-70-8
• EN300-26591027

• Inchi： 1S/C19H26N2O2/c1-5-18(22)20(6-2)13-19(23)21-10-9-16-11-15(14(3)4)7-8-17(16)12-21/h5,7-8,11,14H,1,6,9-10,12-13H2,2-4H3
• InChI Key： IBDYODRVCRPFTP-UHFFFAOYSA-N
• SMILES： O=C(CN(C(C=C)=O)CC)N1CC2C=CC(C(C)C)=CC=2CC1

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.6Ų

Additional information on N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide

Introduction to N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide (CAS No. 2361703-70-8)

N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2361703-70-8, belongs to a class of molecules that exhibit promising properties for further investigation in medicinal chemistry. The presence of a prop-2-enamide moiety combined with a 6-propan-2-yl-substituted 3,4-dihydro-1H-isoquinolinyl group suggests a complex interplay of electronic and steric effects, which may contribute to its distinctive pharmacological profile.

The chemical structure of N-Ethyl-N-[2-oxo-2-(6-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]prop-2-enamide can be broken down into several key functional groups. The propenamide part of the molecule introduces a polar amide bond, which is known to enhance solubility and interact with biological targets. Meanwhile, the isoquinoline ring system, particularly the 6-propan-2-yloxy substitution, adds a layer of complexity that may influence both the compound's metabolic stability and its ability to bind to specific receptors or enzymes. This combination of features makes it an intriguing candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how N-Ethyl-N-[2-oxo-2-(6-propan-2-y1)-3,4-dihydro-lH-isqulinol-in - 2 - yl)ethyl]prop - 2 - enamide might interact with various biological targets. These studies have hinted at possible applications in treating neurological disorders, inflammation, and even certain types of cancer. The isoquinoline scaffold, in particular, has been widely studied for its role in modulating neurotransmitter pathways, making this compound a promising lead for further investigation.

In vitro studies have begun to uncover the pharmacological potential of N-Ethyl-N-[2-oxo- 6-propan--]prop-]en-]amide (<CAS no.>2361703-70-8). These initial experiments have revealed that the compound exhibits moderate affinity for certain receptor families, including those involved in pain perception and immune response. The propenamide group appears to play a crucial role in mediating these interactions, likely through hydrogen bonding or other non-covalent interactions with target proteins. This finding aligns well with the growing interest in amide-based molecules as therapeutic agents.

The synthesis of N-Ethyl-N-[CAS no.>2361703-70-]8 presents an intriguing challenge due to its complex structure. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes, reducing both time and cost associated with producing this compound on a larger scale. Advances in catalytic chemistry have also enabled more efficient transformations, which could be crucial for scaling up production for preclinical studies.

The potential therapeutic applications of N-Ethyl-N-[CAS no.>2361703-]8 are still being explored, but preliminary data suggest that it may have utility in several areas. For instance, its interaction with pain-related receptors has led researchers to investigate its potential as an analgesic agent. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, the isoquinoline moiety has shown promise in preclinical models as a tool for targeting neurological disorders like Parkinson's disease or Alzheimer's disease. These diverse possibilities highlight the need for further research to fully understand and harness the therapeutic potential of this compound.

In conclusion, N-Ethyl-N-[CAS no.>2361703-]8 is a structurally complex and biologically intriguing molecule that warrants further investigation in pharmaceutical research. Its unique combination of functional groups and preliminary pharmacological data suggest numerous potential applications across various therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the possibility of unlocking the full therapeutic potential of this compound grows ever closer. Future studies should focus on optimizing its synthesis, refining its pharmacological profile through targeted screenings, and exploring its mechanisms of action at both molecular and cellular levels.